(4aR,7aR)-9-methoxy-3-methyl-2,4,4a,5,6,7a-hexahydro-1H-benzofuro[3,2-e]isoquinolin-7-one

• Molecular Formula: C17H21NO3
• Molecular Weight: 287.35 g/mol
• IUPAC Name: (4aR,7aR)-9-methoxy-3-methyl-2,4,4a,5,6,7a-hexahydro-1H-[1]benzofuro[3,2-e]isoquinolin-7-one
• InChI: InChI=1S/C17H21NO3/c1-18-9-8-17-11(10-18)6-7-13(19)16(17)21-15-12(17)4-3-5-14(15)20-2/h3-5,11,16H,6-10H2,1-2H3/t11-,16-,17?/m0/s1
• InChI Key: KMAIPMLMWLIYEX-BBYUFZDTSA-N
• Isomeric SMILES: CN1CCC23[C@H](C1)CCC(=O)[C@@H]2OC4=C3C=CC=C4OC
• Canonical SMILES: CN1CCC23C(C1)CCC(=O)C2OC4=C3C=CC=C4OC

Description

(4aR,7aR)-9-methoxy-3-methyl-2,4,4a,5,6,7a-hexahydro-1H-benzofuro[3,2-e]isoquinolin-7-one is an isoquinoline alkaloid.

Scientific Research Applications

Synthesis Techniques

The compound has been synthesized using various techniques, highlighting its chemical versatility. For instance, Weller and Weller (1982) demonstrated its preparation from a 4-arylpyridine precursor, involving sequential intramolecular enolate addition, Dieckmann cyclization, and catalytic hydrogenation (Weller & Weller, 1982). Similarly, Selfridge et al. (2014) reported the synthesis of enantiopure 10-Nornaltrexones, which includes this compound, through a nonchromatographic optimized synthesis (Selfridge, Deschamps, Jacobson, & Rice, 2014).

Chemical Derivatives and Synthesis

This compound serves as a precursor or component in synthesizing various chemical derivatives. For example, Hsin et al. (2005) described the stereoselective synthesis of morphine fragments that include derivatives of this compound (Hsin, Chang, Chen, Hsu, & Chen, 2005). Kalugin and Shestopalov (2011) elaborated on a convenient method for preparing benzofuro[3,2-c]isoquinoline derivatives, further emphasizing the compound's role in diverse chemical syntheses (Kalugin & Shestopalov, 2011).

Role in Natural Product Synthesis

This compound has been instrumental in the synthesis of natural products. Cheng et al. (1996) developed a new strategy for synthesizing oxide-containing fragments of morphine, using this compound as a critical intermediate (Cheng, Hsin, & Liou, 1996). Furthermore, Melzer, Felber, and Bracher (2018) presented a novel total synthesis of the alkaloid 7-hydroxy-6-methoxy-1-methylisoquinoline, showcasing the compound's importance in alkaloid synthesis (Melzer, Felber, & Bracher, 2018).

Applications in Pharmacological Research

In pharmacological research, derivatives of this compound have been explored for their potential therapeutic applications. For instance, Li et al. (2012) studied the crystal structure of Methylnaltrexone bromide methanol monosolvate, a derivative, providing insights into its potential medical uses (Li, Cai, Zheng, Zhou, & Li, 2012).

Optical and Chemical Sensor Development

Silva et al. (1993) explored the use of derivatives in constructing fluorescent PET (photoinduced electron transfer) pH sensors, highlighting its potential in sensor technology (Silva, Gunaratne, Lynch, Patty, & Spence, 1993).